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Compound of Interest

Compound Name: DMT1 blocker 1

Cat. No.: B3347446

This document provides crucial safety protocols, operational guidelines, and disposal
instructions for researchers, scientists, and drug development professionals working with DMT1
Blocker 1 (CAS No. 1354790-56-9). Adherence to these procedures is vital for ensuring
laboratory safety and maintaining experimental integrity.

Overview of DMT1 Blocker 1

DMT1 Blocker 1 is an orally active and potent inhibitor of the divalent metal transporter 1
(DMT1), a key protein in intestinal non-heme iron absorption.[1][2] With an IC50 of 0.64 uM, it
effectively blocks iron uptake by enterocytes, making it a valuable tool for studying iron
overload disorders like hereditary hemochromatosis and B-thalassemia.[1][3][4][5][6] It is
intended for research use only and should not be used in diagnostic or therapeutic procedures.

[1]3]

Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety, the following PPE is mandatory when
handling DMT1 Blocker 1:

o Eye Protection: Chemical safety goggles or a face shield are required to protect against
splashes.

» Hand Protection: Wear appropriate chemical-resistant gloves (e.qg., nitrile rubber). Inspect
gloves prior to use and dispose of them properly after handling the compound.
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» Body Protection: A laboratory coat is essential. For procedures with a higher risk of
exposure, consider additional protective clothing.

» Respiratory Protection: If working with the powdered form, especially outside of a ventilated
enclosure, a NIOSH-approved respirator is recommended to prevent inhalation of dust
particles.

Handling and Storage

Proper handling and storage are critical for maintaining the stability and integrity of DMT1
Blocker 1.

e Handling:

Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to

[¢]

minimize inhalation exposure.

[¢]

Avoid direct contact with skin, eyes, and clothing.

o

Prevent dust formation when working with the solid form.

o

After handling, wash hands thoroughly with soap and water.
o Storage:
o Solid Form: Store the powdered compound at -20°C for up to 3 years.[3]

o Stock Solutions: Store stock solutions at -80°C for up to 2 years or at -20°C forup to 1
year.[1] It is advisable to aliquot the stock solution to avoid repeated freeze-thaw cycles.[7]

Disposal Plan

Dispose of DMT1 Blocker 1 and any contaminated materials in accordance with all applicable
federal, state, and local environmental regulations.

e Unused Compound: Dispose of as hazardous chemical waste. Do not allow it to enter drains

or waterways.
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o Contaminated Materials: Used gloves, vials, and other disposable materials that have come
into contact with the compound should be collected in a designated, sealed container and
disposed of as hazardous waste.

Quantitative Data Summary

The following table summarizes the key quantitative data for DMT1 Blocker 1.

Property Value Source
CAS Number 1354790-56-9 [1]
Molecular Formula C16H14N402 [3]
Molecular Weight 294.31 g/mol [3]

IC50 0.64 uM [11[3]1[41[5]
Purity >98% [3]
Solubility Soluble in DMSO [31[7]

Experimental Protocols
Protocol for Preparation of a 10 mM Stock Solution

This protocol outlines the steps for preparing a 10 mM stock solution of DMT1 Blocker 1 in
DMSO.

e Preparation:
o Ensure all necessary PPE is worn.
o Perform all steps within a chemical fume hood.

o Allow the vial of solid DMT1 Blocker 1 to equilibrate to room temperature before opening
to prevent condensation.

e Calculation:
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o Calculate the required volume of DMSO to achieve a 10 mM concentration. For example,
to prepare 1 mL of a 10 mM solution from a product with a molecular weight of 294.31, you
would need 0.29431 mg of the compound.

e Dissolution:

o Carefully add the calculated volume of DMSO to the vial containing the solid DMT1
Blocker 1.

o To aid dissolution, the tube may be heated to 37°C and sonicated for a short period.[7]
o Vortex the solution until the compound is completely dissolved.
o Storage:
o Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles.
o Store the aliquots at -20°C or -80°C as per the recommended storage guidelines.[1]

Visualizations

The following diagrams illustrate the mechanism of action of DMT1 and a general workflow for
handling DMT1 Blocker 1.

Intestinal Lumen

; Reduction
Fe3* (Dietary Iron) Feor
e

Transport

Enterocyte
\/

Inhibiti Infl
DMT1 Blocker 1 nhibition DMT1 Aflux Intracellular Iron Pool

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b3347446?utm_src=pdf-body
https://www.benchchem.com/product/b3347446?utm_src=pdf-body
https://www.targetmol.com/compound/dmt1%20blocker%202
https://www.medchemexpress.com/dmt1-blocker-1.html
https://www.benchchem.com/product/b3347446?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3347446?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Click to download full resolution via product page

Caption: Mechanism of DMT1 inhibition by DMT1 Blocker 1.
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Caption: General laboratory workflow for handling DMT1 Blocker 1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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